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A Note on the Topic: Initial literature searches for (1,1-Dichloroethoxy)ethene (CAS 89615-58-
7) did not yield specific technical data, suggesting it is not a well-characterized or commercially
available compound. This guide will therefore focus on the closely related and extensively
studied parent compound, 1,1-Dichloroethene (Vinylidene Chloride, CAS 75-35-4). The
chemistry of its 1,1-dichloroalkene functional group provides the most relevant and valuable
insights for researchers interested in this class of molecules.

Introduction

1,1-Dichloroethene (1,1-DCE), commonly known as vinylidene chloride, is a synthetic
organochloride of significant industrial importance.[1][2] It is a colorless, volatile liquid with a
mild, sweet, chloroform-like odor.[1][2] While not naturally occurring, 1,1-DCE is a critical
monomer and chemical intermediate, primarily used in the synthesis of specialty copolymers.[1]
[3] Its most notable application is in the production of polyvinylidene chloride (PVDC), a
polymer prized for its exceptional barrier properties.[4] This guide offers a comprehensive
technical overview of 1,1-DCE, covering its synthesis, chemical properties, reactivity,
applications, and toxicological profile for an audience of researchers, scientists, and drug
development professionals.
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Part 1: Physicochemical Properties

1,1-DCE is characterized by its high volatility and low solubility in water. Its key physical and
chemical properties are summarized in the table below. The molecule is planar, with a C2v
point group symmetry.[1]

Property Value Reference(s)
CAS Number 75-35-4 [1]
Molecular Formula C2H2Cl2 [1]
Molecular Weight 96.94 g/mol [1]
Appearance Colorless liquid [2]
Odor Mild, sweet, sharp [1][5]
Boiling Point 31.6-32°C [11[5]
Melting Point -122.5°C [1][5]
Density 1.213 g/cm3 at 20 °C [1][5]
Vapor Pressure 500 mmHg (66.7 kPa) at 20 °C  [1]
Water Solubility 2.24-25¢g/Lat25°C [1][5]
Log Octanol-Water Partition

Coeft. (Kow) 1.66 - 2.13 [2][5]
Flash Point -22.8 °C [1]
Explosive Limits in Air 6.5 — 15.5% [1]

Part 2: Synthesis and Industrial Production

The primary industrial route for producing 1,1-DCE is through the dehydrochlorination of 1,1,2-
trichloroethane.[1][3] This precursor is often an unwanted byproduct from the production of
other major chlorinated hydrocarbons like 1,2-dichloroethane and 1,1,1-trichloroethane, making
this a value-added process.[1]
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Experimental Protocol: Base-Catalyzed
Dehydrochlorination

The conversion is a base-catalyzed elimination reaction, typically performed in an agqueous
medium at elevated temperatures.

Causality: The use of a strong base (like NaOH or Ca(OH)z2) is essential to abstract a proton
from the carbon adjacent to the C-Cl bonds. This initiates an E2 (elimination, bimolecular)
reaction, leading to the formation of a double bond and the expulsion of a chloride ion, thereby
generating the desired 1,1-DCE. The reaction is driven by the formation of stable products: the
alkene, a salt (e.g., NaCl), and water.

Step-by-Step Methodology:

Reactant Preparation: A solution of sodium hydroxide (NaOH) or a slurry of calcium
hydroxide (Ca(OH)z) in water is prepared.

e Reaction Initiation: 1,1,2-trichloroethane is added to the basic solution.

e Heating: The mixture is heated to approximately 100 °C to facilitate the reaction.[1] The
balanced chemical equation is: Cl.CHCH2Cl| + NaOH — Cl2C=CH:z + NaCl + H20[1]

e Product Separation: The volatile 1,1-DCE product is continuously removed from the reaction
mixture by distillation.

 Purification: The crude 1,1-DCE is purified through a series of distillation steps to remove
unreacted starting material, water, and byproducts.

» Stabilization: A stabilizer, such as the monomethyl ether of hydroquinone (MEHQ), is added
to the purified product to prevent spontaneous polymerization, especially during storage.[6]
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Upstream Processes
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Industrial synthesis workflow for 1,1-DCE.

Part 3: Chemical Reactivity and Polymerization

The reactivity of 1,1-DCE is dominated by its electron-rich double bond, making it highly
susceptible to addition reactions, particularly radical polymerization.
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Polymerization to Polyvinylidene Chloride (PVDC)

The most significant chemical property of 1,1-DCE is its ability to polymerize, or co-polymerize,
to form polyvinylidene chloride (PVDC).[1] This reaction is typically a free-radical
polymerization initiated by thermal or photochemical means.

Mechanism Rationale: The process begins with an initiator that generates a free radical. This
radical attacks the 1t-bond of a 1,1-DCE monomer, creating a new, larger radical. This new
radical then propagates by adding to another monomer, and this chain reaction continues until
it is terminated by the combination of two radicals or by disproportionation. The polymerization
is highly exothermic and can occur spontaneously if the monomer is not properly stabilized.[2]
The resulting polymer chain consists of repeating -CH2-CClz- units.[6]

Initiation Propagation Termination
. _ _ 2Re -~ R-R
Initiator (I2) — 2 I le + CH2=CCl2 — |-CH2-CClz* I-CH2-CClz¢ + n(CH2=CCl2) - I-(CH2-CCl2)n-CH2-CClz* - -
(Combination)

Click to download full resolution via product page

Simplified free-radical polymerization of 1,1-DCE.

This polymerization can be carried out via several methods, including emulsion, suspension,
and solution techniques. Emulsion polymerization is common, as it allows for good heat control
of the highly exothermic reaction.[7]

Part 4: Key Applications

The primary use of 1,1-DCE is as a comonomer in the production of PVDC copolymers.[1][3]

o Barrier Films for Packaging: PVDC is renowned for its excellent barrier properties against
oxygen, moisture, and odors.[8] This makes it an ideal material for food and pharmaceutical
packaging, where it helps extend shelf life and protect sensitive contents.[3][9] The original
Saran™ food wrap was made from a PVDC copolymer.[1]
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Flame Retardant Coatings: Copolymers containing 1,1-DCE are used to improve the flame
and ignition resistance of products like textiles, fibers, and carpet backings.[2][3]

Chemical Synthesis: It serves as an intermediate in the synthesis of other organic chemicals,
such as chloroacetyl chloride.[3]

Semiconductor Manufacturing: In a specialized application, 1,1-DCE is used for growing
high-purity silicon dioxide (SiOz2) films on semiconductor devices.[1]

Part 5: Toxicology and Safety

1,1-DCE is a substance with significant health and safety concerns that require strict handling

protocols.

Toxicity and Metabolism

Human Health Effects: High concentrations of 1,1-DCE can cause central nervous system
depression, with symptoms including dizziness, drowsiness, and unconsciousness. Chronic
or high-dose exposure targets the liver and kidneys.[3][10]

Carcinogenicity: The International Agency for Research on Cancer (IARC) has classified 1,1-
DCE in Group 2B as "possibly carcinogenic to humans".[11] The National Institute for
Occupational Safety and Health (NIOSH) considers it a potential occupational carcinogen.[1]

Metabolism: In the body, 1,1-DCE is rapidly absorbed and metabolized by the cytochrome
P450 system (specifically CYP2EL) in the liver.[3][12] This process generates reactive
electrophilic intermediates, including 1,1-dichloroethene oxide and 2-chloroacetyl chloride.[3]
These reactive metabolites can bind to cellular macromolecules, leading to cellular damage
and toxicity. Detoxification occurs primarily through conjugation with glutathione.[3][12] The
primary metabolites are excreted in the urine and include thiodiglycolic acid and N-acetyl-S-
(2-carboxymethyl)cysteine.[5][13]

Safe Handling and Storage

o Flammability and Explosion Hazard: 1,1-DCE is extremely flammable, and its vapors can

form explosive mixtures with air.[14][15] It must be handled away from open flames, sparks,
and other ignition sources.[15][16] Explosion-proof electrical equipment is mandatory.[15]
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» Peroxide Formation: In the presence of air or oxygen, unstabilized 1,1-DCE can form
dangerous and explosive peroxides.[16] This is a critical safety consideration. Therefore, it
should always be stored with an appropriate polymerization inhibitor, kept in the dark, and
under a nitrogen atmosphere if possible.[15]

o Personal Protective Equipment (PPE): Proper PPE, including chemical-resistant gloves,
safety goggles, and respiratory protection (especially in poorly ventilated areas), is essential
when handling 1,1-DCE.[14][17]

¢ Spill Management: In case of a spill, all ignition sources must be eliminated. The area should
be evacuated and ventilated. The liquid should be absorbed with an inert material like sand
or cement powder and placed in sealed containers for disposal as hazardous waste.[16]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 1,1-Dichloroethylene - Wikipedia [en.wikipedia.org]

2. Vinylidene chloride | H2C=CCI2 | CID 6366 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. 1,1-Dichloroethene (Vinylidene Chloride) (Cicads 51, 2003) [inchem.org]

4. grandpackmachine.com [grandpackmachine.com]

5. cdn.who.int [cdn.who.int]

© 2026 BenchChem. All rights reserved. 9/11 Tech Support


https://www.epa.gov/newsreleases/epa-releases-draft-tsca-risk-evaluation-11-dichloroethane-and-draft-hazard-assessment
https://webbook.nist.gov/cgi/cbook.cgi?ID=C619330&Type=IR-SPEC&Index=1
https://www.ilo.org/legacy/english/protection/safework/cis/products/icsc/dtasht/_icsc00/icsc0083.htm
https://www.omac-pack.com/pvc-pvdc-in-pharmaceutical-packaging-best-guide/
https://hackmd.io/@prismaneconsulting/vinylidene-chloride-market-demand-and-industry-analysis-2034-D1kLqjA4p
https://www.ou.edu/class/che-design/che5480-08/VCM%20Final%20Report.pdf
https://www.chemsynthesis.com/base/chemical-structure-5409-75-6.html
https://www.amcor.com/sustainability/news/pvdce-extensive-applications-of-high-barrier-material
https://www.hubeisinostar.com/news/application-of-pvdc-film-in-the-field-of-food-packaging-79776856.html
https://www.benchchem.com/product/b14285773?utm_src=pdf-custom-synthesis#bc-rfq
https://en.wikipedia.org/wiki/1,1-Dichloroethylene
https://pubchem.ncbi.nlm.nih.gov/compound/Vinylidene-chloride
https://www.inchem.org/documents/cicads/cicads/cicad51.htm
https://grandpackmachine.com/pvc-pvdc-in-pharmaceutical-packaging/
https://cdn.who.int/media/docs/default-source/wash-documents/wash-chemicals/1-1-dichloroethenefinal.pdf?sfvrsn=1fb1f4e3_4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14285773?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e 6. epa.gov [epa.gov]

e 7. nguyen.hong.hai.free.fr [nguyen.hong.hai.free.fr]

e 8. Application of PVDC film in the field of food packaging [glory-pack.cn]
¢ 9. aosennewmaterial.com [aosennewmaterial.com]

¢ 10. Vinylidene chloride - Re-evaluation of Some Organic Chemicals, Hydrazine and
Hydrogen Peroxide - NCBI Bookshelf [ncbi.nlm.nih.gov]

e 11. atsdr.cdc.gov [atsdr.cdc.gov]
e 12. atsdr.cdc.gov [atsdr.cdc.gov]

¢ 13. Molecular mechanism of 1,1-dichloroethylene toxicity: excreted metabolites reveal
different pathways of reactive intermediates - PubMed [pubmed.ncbi.nim.nih.gov]

e 14. VINYLIDENE CHLORIDE [training.itcilo.org]

e 15.ICSC 0083 - VINYLIDENE CHLORIDE [chemicalsafety.ilo.org]
¢ 16. nj.gov [nj.gov]

e 17. cameochemicals.noaa.gov [cameochemicals.noaa.gov]

¢ To cite this document: BenchChem. [An In-depth Technical Guide to 1,1-Dichloroethene
(Vinylidene Chloride)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14285773/docs#an-in-depth-technical-guide-to-1-1-
dichloroethene-vinylidene-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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